2-(5-Bromo-6-fluoro-1h-indol-3-yl)acetonitrile

• IUPAC Name: 2-(5-bromo-6-fluoro-1H-indol-3-yl)acetonitrile
• InChI: InChI=1S/C10H6BrFN2/c11-8-3-7-6(1-2-13)5-14-10(7)4-9(8)12/h3-5,14H,1H2
• InChI Key: SKEVQYHEBYZOCX-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Br)F)NC=C2CC#N
• Molecular Formula: C10H6BrFN2
• Molecular Weight: 253.07 g/mol
• CAS No.: 1227598-56-2

Description

“2-(5-Bromo-6-fluoro-1h-indol-3-yl)acetonitrile” is a chemical compound with the CAS Number: 1227598-56-2. It has a molecular weight of 253.07 g/mol. This compound is also known as BFI-1 and is a small molecule inhibitor that has been widely studied for its potential therapeutic applications.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H6BrFN2/c11-8-3-7-6 (1-2-13)5-14-10 (7)4-9 (8)12/h3-5,14H,1H2. This indicates the specific arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 253.07 g/mol. Further physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved resources.

Scientific Research Applications

Optical and Electroluminescence Properties

• Application in OLEDs: Synthesis of fluorophores based on 2-(1H-indol-3-yl)acetonitrile, including those with bromo-fluoro substitutions, has shown promising applications in organic light-emitting diodes (OLEDs). These fluorophores exhibit high fluorescence quantum yield and good thermal stability, making them excellent candidates for OLED applications. The electroluminescence properties have been demonstrated in non-doped OLED devices, showing significant electroluminescence at specific wavelengths, current efficiency, and external quantum efficiency (Muruganantham et al., 2019).

Synthesis and Conversion Processes

• Conversion to Acetonitriles: Research has shown effective transformation of nitroalkene byproducts into 2-(1H-indol-2-yl)acetonitriles. This transformation is a significant step in synthesizing desired acetonitrile molecules from unwanted byproducts (Aksenov et al., 2021).

Antimicrobial and Antiinflammatory Activities

• Derivatives with Bromoindole: Heterocycles derived from bromoindole, including those with fluoro/chloro substitutions, have been synthesized and studied for their antimicrobial, antiinflammatory, and antiproliferative activities. These compounds exhibit moderate to good antiproliferative activity, suggesting potential applications in medicinal chemistry (Narayana et al., 2009).

Photophysical Studies

• Fluorophores for Optical Applications: New fluorophores based on 2-(1H-indol-3-yl)acetonitrile have been designed and synthesized. These compounds, incorporated with various aromatic hydrocarbons, exhibit notable optical, electrochemical, thermal, and morphological properties. They demonstrate potential for use in advanced optical applications and as fluorescent probes due to their high fluorescence quantum yields and solvent sensitivity in fluorescence emission (Muruganantham et al., 2017).

Crystallographic Analysis

• Structural Analysis: Studies involving compounds like 2-(4-Bromo-1H-indol-3-yl)acetonitrile have contributed to the understanding of crystal structures and molecular interactions. Such analysis is crucial for the development of new materials and compounds with specific physical and chemical properties (Mao et al., 2012).

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They are often used as biologically active compounds for the treatment of various disorders .

Mode of Action

Indole derivatives are known to interact with multiple receptors, which can lead to various biological effects .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological pathways, contributing to their diverse biological activities .

Result of Action

Indole derivatives are known to exhibit various biologically vital properties, including anti-inflammatory, anticancer, antimicrobial, and antiviral activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of indole derivatives .